Cas no 331949-92-9 (6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one)

• Product Name: 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one
• CAS No: 331949-92-9
• MF: C₁₇H₁₃BrO₄
• MW: 361.186724424362
• CID: 5554328
• Update Time: 2025-10-05

6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 6-bromo-3-(3,4-dimethoxyphenyl)-
• 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one

• Inchi： 1S/C17H13BrO4/c1-20-15-5-3-10(9-16(15)21-2)13-8-11-7-12(18)4-6-14(11)22-17(13)19/h3-9H,1-2H3
• InChI Key： VKHGGTDYQSPLFC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Br)C=C2C=C1C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one

Comprehensive Analysis of 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one (CAS No. 331949-92-9)

6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one, with the CAS number 331949-92-9, is a synthetic organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential biological activities. The presence of a bromo substituent and dimethoxyphenyl group enhances its reactivity, making it a valuable intermediate in drug discovery and material science applications.

Recent studies highlight the growing interest in coumarin derivatives, particularly those with halogen substitutions like 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one. Researchers are exploring its role in modulating enzyme activity, such as tyrosine kinase inhibitors and antioxidant properties, which align with current trends in targeting oxidative stress-related diseases. The compound’s chromen-2-one core is also being investigated for its fluorescence properties, relevant to bioimaging and sensor development.

From a synthetic chemistry perspective, the CAS 331949-92-9 compound offers versatility. Its methoxy groups and bromine atom provide sites for further functionalization, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry’s focus on fragment-based drug design and structure-activity relationship (SAR) studies. Additionally, its stability under physiological conditions makes it a candidate for prodrug development.

Environmental and green chemistry applications are another emerging area for 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one. Its potential as a photocatalyst or ligand in metal-organic frameworks (MOFs) is under exploration, addressing the demand for sustainable chemical processes. The compound’s low toxicity profile (based on preliminary studies) further supports its use in eco-friendly applications.

In analytical chemistry, CAS 331949-92-9 is utilized as a reference standard for chromatographic methods, ensuring accuracy in quantifying similar coumarin derivatives. Its distinct UV-Vis absorption peaks facilitate detection in complex matrices, a feature critical for quality control in nutraceuticals and herbal extracts where coumarins are prevalent.

Future research directions for 6-bromo-3-(3,4-dimethoxyphenyl)-2H-chromen-2-one may include nanotechnology integration, such as coupling with quantum dots for advanced diagnostics, or exploring its anti-inflammatory mechanisms. As the scientific community prioritizes multifunctional compounds, this molecule’s dual roles in therapy and diagnostics position it as a promising candidate for interdisciplinary innovation.